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Compound of Interest

Compound Name: Dioclein

Cat. No.: B1202366 Get Quote

Essential Safety and Handling Guide for Dioclein
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of Dioclein, a flavanone isolated from the roots of Dioclea grandiflora.[1][2][3]

Adherence to these guidelines is essential to ensure a safe laboratory environment and

minimize the risk of exposure.

Hazard Identification and Safety Precautions
Dioclein is a chemical compound with the formula C17H16O7.[1][2] While specific toxicity data

for Dioclein is not extensively detailed in publicly available sources, its handling requires

stringent safety measures due to its potential biological activity and the nature of laboratory

chemicals. The following table summarizes its key identifiers.

Identifier Value

Chemical Name 5,2',5'-Trihydroxy-6,7-dimethoxyflavanone[1][2]

Molecular Formula C17H16O7[1][2][4]

CAS Number 161748-44-3[2]

General Safety Precautions:
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Always handle Dioclein in a well-ventilated area, preferably within a certified chemical fume

hood.

Avoid inhalation of dust or vapors.

Prevent contact with skin, eyes, and clothing.

An eyewash station and safety shower must be readily accessible in the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling Dioclein. The required

levels of protection are detailed below.

Protection Level Required PPE

Level D (Minimum)

Coveralls, safety glasses, chemical-resistant

gloves (e.g., nitrile), and steel-toe boots or

shoes.[5]

Level C

When airborne concentrations are known, a full-

face air-purifying respirator is required in

addition to Level D PPE.[5][6]

Level B

For situations requiring the highest level of

respiratory protection with less skin protection, a

positive-pressure, full face-piece self-contained

breathing apparatus (SCBA) is necessary.[5][6]

Level A

In scenarios with the greatest potential for

exposure, a totally encapsulated chemical- and

vapor-protective suit with an SCBA is required.

[5][6]

Specific PPE Recommendations for Dioclein Handling:
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Body Part Protection Rationale

Eyes and Face
Safety goggles and a face

shield.[7]

Protects against splashes and

airborne particles.

Skin

Chemical-resistant gloves

(nitrile or butyl rubber), a lab

coat, and closed-toe shoes.

For larger quantities, a

chemical-resistant apron or

coveralls are recommended.[8]

[9]

Prevents dermal exposure and

absorption.

Respiratory

Use within a chemical fume

hood. If a hood is not available

or ventilation is inadequate, a

NIOSH-approved respirator is

required.

Minimizes inhalation of

airborne Dioclein.

Experimental Workflow and Handling Procedures
The following diagram outlines a typical experimental workflow for handling Dioclein in a

laboratory setting, from receiving to disposal.
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Caption: This diagram illustrates the standard workflow for handling Dioclein, from receipt and

storage to experimental use and final disposal of waste.

Detailed Experimental Protocol:

Preparation: All work with Dioclein, including weighing and preparing solutions, should be

conducted within a certified chemical fume hood over absorbent pads.

Handling: Use appropriate, clean, and dry equipment. For transfers, techniques such as

using a cannula or syringe under an inert atmosphere are recommended to minimize

exposure.[10]

Spills: In case of a spill within a fume hood, close the sash, and notify a supervisor. Use

absorbent pads for liquid spills and clean the area thoroughly. All cleanup materials must be

disposed of as hazardous waste.[11]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Dioclein.

Emergency Situation Procedure

Inhalation
Move the individual to fresh air immediately.

Seek prompt medical attention.[8][12]

Skin Contact

Remove all contaminated clothing and rinse the

affected area with copious amounts of water for

at least 15 minutes. Seek immediate medical

attention.[8][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes at an emergency eyewash

station. Seek immediate medical attention.[11]

[12]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[12]
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Disposal Plan
All Dioclein waste, including contaminated lab supplies (e.g., gloves, pipette tips, absorbent

pads), must be collected and disposed of as hazardous chemical waste.[9]

Step-by-Step Disposal Protocol:

Segregation: Collect all Dioclein-contaminated solid and liquid waste in separate, clearly

labeled, and sealed containers.

Labeling: Affix hazardous waste labels to all waste containers, clearly identifying the contents

as "Dioclein Waste."

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with all local, state, and federal regulations. Never dispose of

Dioclein down the drain.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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